Cas no 192997-23-2 (1-[(4-fluorophenyl)methyl]-1H-indole-3-carbaldehyde)

• Product Name: 1-[(4-fluorophenyl)methyl]-1H-indole-3-carbaldehyde
• CAS No: 192997-23-2
• MF: C₁₆H₁₂FNO
• MW: 253.270987510681
• MDL: MFCD02070802
• CID: 116279
• PubChem ID: 819946
• Update Time: 2025-11-01

1-[(4-fluorophenyl)methyl]-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-1H-indole-3-carbaldehyde
• 1-[(4-fluorophenyl)methyl]indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde,1-[(4-fluorophenyl)methyl]-
• (4-fluorobenzyl)indole-3-carbaldehyde
• 1-(4-fluorobenzyl)-1H-3-indolecarbaldehyde
• 1-(4-Fluoro-benzyl)-1H-indole-3-carbaldehyde
• 1-(4-fluorobenzyl)-3-formyl-1H-indole
• 1-(4-fluorobenzyl)indole-3-carbaldehyde
• 1-[(4-fluorophenyl)methyl]-1H-indol-3-carboxaldehyde
• AC1LGEGA
• CTK4E1142
• SBB009344
• AKOS B014324
• ASISCHEM R32851
• CHEMBRDG-BB 3014324
• TIMTEC-BB SBB009344
• AN-648
• BAS 01856335
• MLS000709271
• SMR000289938
• ZINC00336018
• AN-648/13413003
• 1-[(4-fluorophenyl)methyl]-1H-indole-3-carbaldehyde
• SCHEMBL8690446
• SR-01000323896-1
• AKOS000111558
• 1h-indole-3-carboxaldehyde, 1-[(4-fluorophenyl)methyl]-
• 192997-23-2
• MFCD02070802
• CHEMBL1586862
• SR-01000323896
• HMS2606O08
• CS-0313048
• Opera_ID_1129
• VS-03374
• DTXSID50356140
• BB 0217527

• MDL： MFCD02070802
• Inchi： 1S/C16H12FNO/c17-14-7-5-12(6-8-14)9-18-10-13(11-19)15-3-1-2-4-16(15)18/h1-8,10-11H,9H2
• InChI Key： NZBLQHFUUZBVFC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C(C=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 253.09000
• Monoisotopic Mass: 253.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 443.9°C at 760 mmHg
• Flash Point: 222.3°C
• Refractive Index: 1.595
• PSA: 22.00000
• LogP: 3.64120

1-[(4-fluorophenyl)methyl]-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-[(4-fluorophenyl)methyl]-1H-indole-3-carbaldehyde

1-[(4-Fluorophenyl)methyl]-1H-Indole-3-Carbaldehyde: A Promising Compound in Medicinal Chemistry

1-[(4-Fluorophenyl)methyl]-1H-indole-3-carbaldehyde, with the chemical identifier CAS No. 192997-23-2, represents a significant compound in the field of medicinal chemistry. This molecule belongs to the class of indole derivatives, characterized by a bicyclic structure composed of a benzene ring fused to a pyrrole ring. The 4-fluorophenyl group attached to the methyl moiety introduces unique electronic properties, while the carbaldehyde functional group at the indole ring enhances its reactivity and biological activity. The compound's structural complexity and functional groups make it a potential candidate for drug development targeting various therapeutic areas.

Recent studies have highlighted the 1H-indole-3-carbaldehyde scaffold as a versatile platform for modulating enzyme activity and receptor interactions. The 4-fluorophenyl substituent plays a critical role in optimizing the compound's pharmacokinetic profile, including improved solubility and metabolic stability. Researchers have demonstrated that the 1-[(4-fluorophenyl)methyl] moiety enhances the compound's ability to interact with specific protein targets, such as kinases and G-protein coupled receptors (GPCRs), through hydrogen bonding and hydrophobic interactions. These properties are crucial for the development of targeted therapies in oncology and neurology.

One of the most notable advancements in the field involves the synthesis of 1-[(4-fluorophenyl)methyl]-1H-indole-3-carbaldehyde via a novel catalytic approach. A 2023 study published in Journal of Medicinal Chemistry reported the use of a palladium-catalyzed cross-coupling reaction to efficiently construct the indole core. This method significantly reduces the number of synthetic steps compared to traditional approaches, making the compound more accessible for further functionalization. The study also emphasized the importance of the 4-fluorophenyl group in modulating the compound's binding affinity to the target enzyme, a finding that has implications for the design of next-generation inhibitors.

Recent in vitro experiments have revealed the 1H-indole-3-carbaldehyde moiety's potential in modulating inflammatory pathways. A 2022 study in Cell Chemical Biology demonstrated that the compound exhibits anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. The 4-fluorophenyl substituent was found to enhance the compound's ability to disrupt the interaction between the IKK complex and the NF-κB subunit, thereby reducing the production of pro-inflammatory cytokines. These findings suggest that the compound could be a valuable tool in the development of therapies for autoimmune disorders and inflammatory diseases.

Another area of interest is the compound's potential as a lead molecule in the treatment of neurodegenerative diseases. A 2023 preclinical study published in ACS Chemical Neuroscience explored the neuroprotective effects of 1-[(4-fluorophenyl)m